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Get Quote

Kelex 100 is a specialized chemical reagent with a strong reputation in industrial metal recovery processes.

The table below summarizes its core characteristics and primary industrial uses.

Property / Aspect Description

Chemical Name 7-(4-Ethyl-1-methyloctyl)quinolin-8-ol [1]

CAS Number 73545-11-6 [1]

Molecular Formula C₂₀H₂₉NO [1]

Physical Form Viscous, very dark red/brown liquid [1]

Primary Industrial
Use

Solvent extraction (recovery) of metals from leach solutions and process

streams [2] [3] [4]

Key Application Areas:

Copper Extraction: It was specifically designed to selectively extract copper ions from acidic
leach liquors (pH 1-3), forming an extremely stable and oil-soluble complex. It can be stripped using

concentrated sulfuric acid to produce a pure copper sulfate solution [3] [4].
Gallium Recovery: It is highly selective for recovering gallium from sodium aluminate solutions

(like Bayer process liquors in aluminum production). The kinetics and efficiency are influenced by
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sodium and aluminum concentrations [2] [5].

Quantitative Data for Metal Extraction

The tables below consolidate key operational data from research papers for gallium and copper extraction.

Table 1: Gallium Extraction from Sodium Aluminate Solutions [5]

Parameter Specification / Value

Target Feed Brazilian Bayer liquor (NaAluminate solution)

Typical Ga
Concentration

0.10 – 0.11 g/L

Solvent Composition 10 vol% Kelex 100, 5 vol% Versatic 10, 8 vol% n-decanol, balance kerosene

Extraction Efficiency >90% within 2 minutes

Stripping Selective stripping performed to remove contaminants (Al, Na) and then
recover gallium

Table 2: Copper Extraction Characteristics [3]

Parameter Specification / Value

Working pH Range 1 - 3

Maximum Load (5% solution) 4.0 g/L Cu

Maximum Load (2.5% solution) 2.0 g/L Cu

Stripping Agent 120 - 150 g/L Sulfuric Acid

Experimental Protocol for Gallium Extraction
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The following detailed methodology is adapted from research on gallium recovery [5].

Objective: To extract and recover gallium from a weak sodium aluminate solution using Kelex 100 as the

extractant.

Materials:

Aqueous Feed: Sodium aluminate solution (Bayer liquor) with gallium.
Organic Solvent: Prepared with 10% (v/v) Kelex 100, 5% (v/v) Versatic 10, and 8% (v/v) n-decanol

as a modifier, diluted in kerosene.
Stripping Solutions: Acidic solutions (e.g., sulfuric acid) for scrubbing contaminants and gallium

recovery.
Equipment: Separatory funnels or mixer-settlers, mechanical shaker, analytical equipment (e.g.,

AAS, ICP-OES).

Procedure:

Extraction:
Combine the aqueous feed and the prepared organic solvent in a volume ratio typically
between 1:1 and 1:3 (aqueous:organic) in a separatory funnel.

Agitate the mixture vigorously for 2 minutes at ambient temperature.
Allow the phases to separate. The gallium will be transferred into the organic phase.

Scrubbing (Purification):
Contact the gallium-loaded organic phase with a mild acidic scrub solution.

This step is crucial for removing co-extracted contaminants like aluminum and sodium. Note
that effective scrubbing is best achieved when the organic phase contains a relatively low

gallium load (e.g., ≤ 0.1 g/L) [5].
Stripping (Gallium Recovery):

Contact the scrubbed organic phase with a more concentrated sulfuric acid solution (e.g., 1-2
M).

Agitate to allow the gallium to be back-extracted into the aqueous phase, producing a
concentrated and purified gallium sulfate solution.

Analysis:
Analyze the gallium concentration in the raffinate (after extraction), stripped solution, and the

loaded organic phase (if needed) to calculate extraction efficiency, stripping efficiency, and
mass balance.

Industrial Solvent Extraction Workflow
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The following diagram illustrates the logical flow and key stages of a typical industrial solvent extraction

process using Kelex 100.

Aqueous Feed Solution
(e.g., Bayer Liquor, Acidic Leach)

Extraction Stage
(Vigorous Mixing)

Organic Solvent
(Kelex 100 in Kerosene + Modifier)

Loaded Organic Phase
(Metal-Kelex Complex)

Raffinate
(Depleted Solution)

Scrubbing Stage
(Removes Contaminants)

Purified Organic Phase

Stripping Stage
(Concentrated Acid)

Stripped Organic Phase
(For Reuse)

Loaded Strip Solution
(Concentrated Metal)

Recycle
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Critical Operational Considerations

Successful implementation of a Kelex 100-based process requires attention to several factors:

Kinetics and Modifiers: The extraction kinetics of gallium can be slow and is a function of sodium
and aluminum concentrations. Using modifiers like n-decanol in the organic phase is essential to

improve kinetics and prevent the formation of stable emulsions [2] [5].
Selectivity and Load Management: Kelex 100 is selective, but other ions can be co-extracted. The

scrubbing stage is critical for purity. Managing the metal load on the organic phase is important for
effective scrubbing and stripping [5].

Reagent Costs and Handling: Kelex 100 is a relatively expensive reagent. Industrial processes are
designed to minimize losses (entrainment, degradation) through careful engineering and operation.

The reagent is a viscous liquid and must be handled appropriately [1].

Application Note for Drug Development Professionals

It is crucial to note that the established industrial and scientific literature documents Kelex 100's use almost

exclusively in hydrometallurgy and mineral processing. No sources were found linking its application to

pharmaceutical drug development, active pharmaceutical ingredient (API) purification, or any process falling

under Current Good Manufacturing Practice (CGMP) regulations [6] [7] [8].

Researchers interested in its metal-chelating properties for a novel biological or pharmaceutical application

should consider:

Conducting a thorough safety assessment, as toxicological data for this application space is likely
unavailable.

Developing and validating any new analytical methods for detecting Kelex 100 residues.
Understanding that any such application would be considered novel and require extensive

documentation and regulatory review.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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